Cas no 1822617-88-8 (2,4-Dimethyl-5-oxooxolane-2-carboxylic acid)

• Product Name: 2,4-Dimethyl-5-oxooxolane-2-carboxylic acid
• CAS No: 1822617-88-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 5711670
• PubChem ID: 70372715
• Update Time: 2023-10-15

2,4-Dimethyl-5-oxooxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10456416
• 2,4-dimethyl-5-oxooxolane-2-carboxylicacid
• EN300-1629424
• 2,4-dimethyl-5-oxooxolane-2-carboxylic acid
• 1822617-88-8
• 2,4-Dimethyl-5-oxooxolane-2-carboxylic acid

• Inchi： 1S/C7H10O4/c1-4-3-7(2,6(9)10)11-5(4)8/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： NWZNGXRJSXHFFN-UHFFFAOYSA-N
• SMILES： O1C(C(C)CC1(C(=O)O)C)=O

Computed Properties

• Exact Mass: 158.05790880g/mol
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 347.6±35.0 °C(Predicted)
• pka: 2.99±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones